Cas no 382173-06-0 (N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide)

N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide is a synthetic organic compound featuring a coumarin backbone linked to a nitrophenyl group via a carboxamide bridge. Its structural design combines the photophysical properties of coumarin derivatives with the electron-withdrawing effects of the nitro and dimethyl substituents, making it potentially useful in applications such as fluorescent probes or photoactive materials. The compound's stability and tunable electronic properties may also lend itself to use in organic synthesis or as an intermediate in pharmaceutical research. Further studies are required to fully elucidate its reactivity and functional utility in specialized chemical contexts.
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide structure
382173-06-0 structure
Product name:N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
CAS No:382173-06-0
MF:C18H14N2O5
MW:338.314164638519
CID:5447122

N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethyl-6-nitrophenyl)-2-oxochromene-3-carboxamide
    • N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
    • Inchi: 1S/C18H14N2O5/c1-10-7-11(2)16(14(8-10)20(23)24)19-17(21)13-9-12-5-3-4-6-15(12)25-18(13)22/h3-9H,1-2H3,(H,19,21)
    • InChI Key: JIWHXKLRHZNJLE-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=C([N+]([O-])=O)C=C(C)C=C1C)=O

N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3055-0146-2μmol
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
2μl
$57.0 2023-04-28
Life Chemicals
F3055-0146-10μmol
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
10μl
$69.0 2023-04-28
Life Chemicals
F3055-0146-5μmol
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
5μl
$63.0 2023-04-28
Life Chemicals
F3055-0146-20μmol
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
20μl
$79.0 2023-04-28
Life Chemicals
F3055-0146-50mg
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
50mg
$160.0 2023-04-28
Life Chemicals
F3055-0146-5mg
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
5mg
$69.0 2023-04-28
Life Chemicals
F3055-0146-20mg
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
20mg
$99.0 2023-04-28
Life Chemicals
F3055-0146-30mg
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
30mg
$119.0 2023-04-28
Life Chemicals
F3055-0146-10mg
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
10mg
$79.0 2023-04-28
Life Chemicals
F3055-0146-40mg
N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
382173-06-0 90%+
40mg
$140.0 2023-04-28

Additional information on N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide

N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No: 382173-06-0)

N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide, commonly referred to by its CAS number 382173-06-0, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a chromene moiety and a substituted phenyl group. The chromene ring, a fused bicyclic system consisting of a benzene ring and a gamma-pyrone ring, contributes to the compound's stability and reactivity. The substituents on the phenyl group, specifically the methyl and nitro groups, further influence its electronic properties and reactivity.

Recent studies have highlighted the potential of N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. The nitro group on the phenyl ring is known to enhance the compound's ability to interact with biological targets, making it a promising candidate for further pharmacological studies.

In addition to its biological applications, this compound has also been investigated for its potential in materials science. The chromene moiety is known to exhibit photoresponsive properties, which could be harnessed in the development of advanced materials such as light-switchable polymers or sensors. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound more accurately, facilitating its integration into material design processes.

The synthesis of N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of environmentally friendly solvents and catalysts has become increasingly popular in these syntheses, aligning with global efforts to promote sustainable chemical practices. This shift towards greener synthesis methods has not only improved the efficiency of production but also reduced the environmental impact associated with manufacturing this compound.

From an analytical perspective, the characterization of this compound has been enhanced by modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring its reliability for both research and industrial applications.

In conclusion, N-(2,4-dimethyl-6-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No: 382173-06-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and promising biological and material properties make it an area of continued interest for researchers worldwide. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an even more significant role in driving innovation in chemistry and related fields.

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